Cas no 21585-15-9 (5-(2-hydroxyethyl)-6-(4-methylphenyl)-2-sulfanylidene-1h-pyrimidin-4-one)

• Product Name: 5-(2-hydroxyethyl)-6-(4-methylphenyl)-2-sulfanylidene-1h-pyrimidin-4-one
• CAS No: 21585-15-9
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 911907
• PubChem ID: 3918914
• Update Time: 2025-04-19

5-(2-hydroxyethyl)-6-(4-methylphenyl)-2-sulfanylidene-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyethyl)-6-(4-methylphenyl)-2-sulfanylidene-1h-pyrimidin-4-one
• 5-(2-hydroxy-ethyl)-2-thioxo-6-p-tolyl-2,3-dihydro-1H-pyrimidin-4-one
• AC1N0LFK
• NSC154590
• DTXSID30397955
• 21585-15-9
• NSC-154590

• Inchi： 1S/C13H14N2O2S/c1-8-2-4-9(5-3-8)11-10(6-7-16)12(17)15-13(18)14-11/h2-5,16H,6-7H2,1H3,(H2,14,15,17,18)
• InChI Key： AVOXUWHFFMNYNA-UHFFFAOYSA-N
• SMILES： S=C1NC(C(CCO)=C(C2C=CC(C)=CC=2)N1)=O

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 61.36
• LogP: 1.94270